Hyperlipidemia Induction Potency Compared to Oleate and Linoleate 3-MCPD Diesters
While direct in vivo data for this specific compound are not yet reported, class-level inference from closely related 3-MCPD diesters establishes a quantitative baseline for expected hyperlipidemic activity. In a 4-week mouse study (C57BL/6J), 3-MCPD oleate diester (CDO) and 3-MCPD linoleate diester (CDL) administered orally at 16.5 μmol/kg/day both significantly increased serum total cholesterol (TC) and low-density lipoprotein cholesterol (LDL-C), as well as liver triglycerides (TG) and TC, with accompanying histologically confirmed hepatic fat accumulation [1]. The target compound, bearing an oleoyl and an α-linolenoyl chain, is predicted to exhibit similar or potentially modulated hyperlipidemic potency due to the presence of α-linolenic acid, which is known to undergo thermal degradation and may alter metabolic processing [2].
| Evidence Dimension | In vivo hyperlipidemic effect |
|---|---|
| Target Compound Data | Expected significant increase in serum TC, LDL-C, and liver TG/TC at ~16.5 μmol/kg/day (inferred from CDO/CDL class) |
| Comparator Or Baseline | CDO (3-MCPD oleate diester) and CDL (3-MCPD linoleate diester) increased serum TC, LDL-C and liver TG/TC at 16.5 μmol/kg/day |
| Quantified Difference | Not quantifiable for target; class baseline established |
| Conditions | C57BL/6J mice, 4-week oral administration |
Why This Matters
Provides a validated dose-response anchor for designing in vivo experiments with the target compound, ensuring cross-study comparability.
- [1] Lu, J. et al. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. Environ Toxicol Pharmacol. 2015, 40(2), 417-423. View Source
- [2] Zhang, Y. et al. Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. LWT. 2025, 235, 118642. View Source
